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Compound of Interest

Compound Name: Einecs 251-319-9

Cat. No.: B15180549

Chemical Identifier: Einecs 251-319-9 corresponds to the chemical substance 2-(2-
Butoxyethoxy)ethyl acetate.[1][2][3] This guide provides critical safety protocols and logistical
information for researchers, scientists, and drug development professionals. Adherence to
these procedures is essential for ensuring laboratory safety and proper chemical handling.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure. The following table summarizes the required PPE for handling 2-(2-
Butoxyethoxy)ethyl acetate.[1][3][4][5]
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Protection Type Required Equipment Standard/Specification

Safety glasses with side-
EN166 (EU) or OSHA 29 CFR

Eye/Face Protection shields or chemical safety
1910.133 (US).[4][5]

goggles.

Chemical protective gloves
) ] (e.g., PVC, Nitrile rubber),
Skin Protection ) ) ) EN 374 (EU) for gloves.[1][4]
impervious clothing, overalls,

and a PVC apron.

Follow a respiratory protection
General exhaust ventilation is program meeting OSHA 29
) ) typically sufficient. In cases of CFR 1910.134 and ANSI
Respiratory Protection ) ) ]
aerosol or mist formation, use Z88.2 requirements or

a respirator with a Type Afilter.  European Standard EN 149.[1]
[5]

Chemical Handling and Storage Protocols

Safe handling and storage are critical to prevent accidents and maintain the chemical's
integrity.

Handling Procedures:

» Avoid Contact: Prevent all personal contact with the substance, including inhalation of
vapors.[1]

e Ventilation: Use in a well-ventilated area. Local exhaust ventilation may be necessary for
specific operations.[1][5]

e Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or
smoke in the work area.[4][6]

» Clothing: Remove any contaminated clothing immediately and wash it before reuse.[5]

Storage Conditions:
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 Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][6]
o Keep away from heat, sparks, open flames, and other ignition sources.[1]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
strong bases.[1][7]

o This substance may form explosive peroxides. Note the date of receipt and the date of
opening on the container. Unopened containers are generally safe for 18 months, while
opened containers should not be stored for more than 12 months.[1]

Spill and Disposal Plan

Immediate and appropriate response to spills and proper disposal of waste are crucial for
laboratory and environmental safety.

Spill Response:
e Minor Spills:
o Remove all ignition sources.[1]
o Absorb the spill with inert material (e.g., sand, vermiculite).[5]
o Place the absorbed material into a suitable, closed container for disposal.[5]
e Major Spills:
o Evacuate the area and move upwind.[1]
o Alert emergency responders, providing the location and nature of the hazard.[1]
o Wear full-body protective clothing and a self-contained breathing apparatus.[1]
Waste Disposal:

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations. Consult with a licensed waste management authority.[1][3]
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e Do not empty into drains or release into the environment.[3][6]

o Contaminated packaging should be handled and disposed of in the same manner as the
substance itself.[6]

Experimental Workflow: Safe Handling Protocol

The following diagram illustrates the standard workflow for safely handling 2-(2-
Butoxyethoxy)ethyl acetate in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.carlroth.com/medias/SDB-8021-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc5NjR8YXBwbGljYXRpb24vcGRmfGFESTBMMmcxWVM4NU1qQTJOemswT1RRME5UUXlMMU5FUWw4NE1ESXhYMFJGWDBWT0xuQmtaZ3w4ZGM0Zjc3YjAwZTc1MWI3MTI0NzVlNGYxMjc0Y2MyODA4ZmU4OGI5N2E1Y2RkNjg1ZThmMmFiYTY3YWMwNThl
https://www.chemicalbook.com/msds/2-2-butoxyethoxy-ethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-2-butoxyethoxy-ethyl-acetate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation:
Don appropriate PPE

Ensure safety

Handling:
Work in a well-ventilated area

roceed with caution

Procedure:
Dispense and use chemical

After use

Post-Handlin

Post-Procedure:

. Generate waste
Securely seal container

roper storage

Storage: Waste Disposal:
Return to designated storage Dispose of waste in labeled containers

Decontamination:
Clean work area and remove PPE

ersonal hygiene

Final Step:
Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2-(2-Butoxyethoxy)ethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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